Cas no 500267-35-6 (2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate)

• Product Name: 2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate
• CAS No: 500267-35-6
• MF: C₂₀H₁₈FNO₃S
• MW: 371.425227642059
• CID: 6363630
• PubChem ID: 2142929
• Update Time: 2025-05-21

2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate
• 2-(4-fluorophenyl)-2-oxoethyl 5-(benzo[d]thiazol-2-yl)pentanoate
• 2-Benzothiazolepentanoic acid, 2-(4-fluorophenyl)-2-oxoethyl ester
• 500267-35-6
• [2-(4-fluorophenyl)-2-oxoethyl] 5-(1,3-benzothiazol-2-yl)pentanoate
• AKOS000807690
• F1259-0004

• Inchi： 1S/C20H18FNO3S/c21-15-11-9-14(10-12-15)17(23)13-25-20(24)8-4-3-7-19-22-16-5-1-2-6-18(16)26-19/h1-2,5-6,9-12H,3-4,7-8,13H2
• InChI Key： PNPZQZKIWZYYDH-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1CCCCC(OCC(C1=CC=C(F)C=C1)=O)=O

Computed Properties

• Exact Mass: 371.09914277g/mol
• Monoisotopic Mass: 371.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.5Ų

Additional information on 2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate

Compound CAS No 500267-35-6: 2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate

The compound with CAS No 500267-35-6, known as 2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development, optical materials, and advanced polymer systems.

Chemical Structure and Properties

The molecular structure of 2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate is characterized by a combination of aromatic rings and functional groups that contribute to its versatile reactivity and stability. The presence of the benzothiazole ring introduces unique electronic properties, making it a valuable component in photoresponsive materials. Recent studies have highlighted its ability to act as a photosensitizer in organic photovoltaic devices, enhancing their efficiency under sunlight exposure.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have recently developed novel catalytic methods to streamline the synthesis process, reducing production costs while maintaining the compound's high-quality standards. These advancements have made it more accessible for large-scale applications in the pharmaceutical and material industries.

Applications in Drug Development

In the field of pharmacology, 2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate has shown promise as a lead compound for developing new drug candidates. Its ability to interact with specific biological targets has been explored in recent clinical studies, particularly in the context of anti-inflammatory and anticancer therapies. The compound's unique pharmacokinetic profile makes it an attractive option for drug delivery systems that require controlled release mechanisms.

Recent Research Findings

Recent research has focused on understanding the electronic properties of benzothiazole derivatives, including this compound, to exploit their potential in optoelectronic devices. Studies published in leading journals such as *Nature Materials* and *Advanced Functional Materials* have demonstrated that this compound can significantly improve the performance of organic light-emitting diodes (OLEDs) by enhancing their luminous efficiency and stability.

Environmental Considerations

In addition to its technical applications, the environmental impact of CAS No 500267-35-6 has been a topic of interest among researchers. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic life. These findings are crucial for ensuring the sustainable use of this compound in industrial applications while minimizing its ecological footprint.

Future Prospects

The future of CAS No 500267-35-6, or 2-(4-fluorophenyl)-2-oxoethyl 5-(1,3-benzothiazol-2-yl)pentanoate, looks promising as ongoing research continues to uncover new applications across diverse industries. Its integration into advanced materials science projects and its role in innovative drug delivery systems position it as a key player in the development of next-generation technologies.

In conclusion, this compound represents a remarkable example of how tailored chemical synthesis can lead to materials with exceptional properties and wide-ranging applications. As research progresses, we can expect even more groundbreaking uses for CAS No 500267-35-6, further solidifying its importance in modern chemistry and materials science.